2-[2-(2,4-dichlorophenoxy)acetamido]-5-phenylthiophene-3-carboxamide

• IUPAC Name: 2-[[2-(2,4-dichlorophenoxy)acetyl]amino]-5-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C19H14Cl2N2O3S/c20-12-6-7-15(14(21)8-12)26-10-17(24)23-19-13(18(22)25)9-16(27-19)11-4-2-1-3-5-11/h1-9H,10H2,(H2,22,25)(H,23,24)
• InChI Key: FBJVBWCEIRLCOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(S2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl)C(=O)N
• Molecular Formula: C19H14Cl2N2O3S
• Molecular Weight: 421.3 g/mol

Description

The compound “2-[2-(2,4-dichlorophenoxy)acetamido]-5-phenylthiophene-3-carboxamide” is a derivative of 2-(2,4-Dichlorophenoxy)acetic acid. These derivatives are promising anti-inflammatory agents capable of selectively inhibiting the COX-2 enzyme.

Synthesis Analysis

The synthesis of these compounds is based on the addition of aromatic amines to 2-(2,4-dichlorophenoxy)-N-(2,2,2-trichloro-1-isothiocyanatoethyl)acetamide. The target products were obtained in 58–72% yield.

Molecular Structure Analysis

The structure of the obtained compounds was reliably proven through 1H and 13C NMR spectroscopy data. The molecular formula of the base compound is C8H7Cl2NO2, with an average mass of 220.053 Da and a monoisotopic mass of 218.985382 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound include its molecular formula (C8H7Cl2NO2), average mass (220.053 Da), and monoisotopic mass (218.985382 Da). Further details about its physical and chemical properties would require additional specific data or analysis.

Scientific Research Applications

Anti-Inflammatory Properties

DCPAA and its derivatives exhibit promising anti-inflammatory activity. Specifically, they selectively inhibit the COX-2 enzyme, which plays a crucial role in inflammation. .

Analgesic Effects

Studies suggest that DCPAA may possess analgesic properties. By modulating pain pathways, it could potentially serve as an effective pain-relieving agent. .

Anticancer Potential

DCPAA’s chemical structure makes it an interesting candidate for anticancer research. Researchers have investigated its effects on cancer cell lines, exploring its potential as a novel chemotherapeutic agent. .

Antimicrobial Activity

Preliminary studies indicate that DCPAA exhibits antimicrobial effects against certain bacterial strains. .

Material Science Applications

DCPAA’s unique structure and functional groups make it suitable for material science applications. Researchers have explored its use in polymer synthesis, thin films, and coatings. .

Organic Synthesis and Medicinal Chemistry

DCPAA serves as a valuable building block in organic synthesis. Medicinal chemists can modify its structure to create novel derivatives with improved properties. .

Environmental Chemistry

Given its stability and reactivity, DCPAA could play a role in environmental chemistry. .

Mechanism of Action

Target of Action

The primary target of this compound is the COX-2 enzyme . This enzyme plays a crucial role in the inflammatory response in the body, and its inhibition can lead to anti-inflammatory effects .

Mode of Action

The compound interacts with the COX-2 enzyme, inhibiting its function . This interaction results in a decrease in the production of prostaglandins, which are key mediators of inflammation .

Biochemical Pathways

The compound affects the arachidonic acid pathway, specifically the cyclooxygenase (COX) pathway . By inhibiting the COX-2 enzyme, it reduces the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation .

Result of Action

The molecular effect of the compound’s action is the inhibition of the COX-2 enzyme . This leads to a decrease in prostaglandin production, resulting in reduced inflammation at the cellular level .

Future Directions

The future directions for research on this compound could involve further exploration of its anti-inflammatory properties and potential as a COX-2 inhibitor. Additionally, more detailed studies on its synthesis, chemical reactions, and physical and chemical properties could provide valuable information for its potential applications in medicine and pharmacy.